Cas no 2411255-35-9 (2-chloro-1-{3-oxa-8-azaspiro5.6dodec-10-en-8-yl}ethan-1-one)

• Product Name: 2-chloro-1-{3-oxa-8-azaspiro5.6dodec-10-en-8-yl}ethan-1-one
• CAS No: 2411255-35-9
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• CID: 5849738
• PubChem ID: 146102202
• Update Time: 2025-06-22

2-chloro-1-{3-oxa-8-azaspiro5.6dodec-10-en-8-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-26579502
• Z3629871330
• 2-Chloro-1-(3-oxa-8-azaspiro[5.6]dodec-10-en-8-yl)ethanone
• 2-chloro-1-{3-oxa-8-azaspiro[5.6]dodec-10-en-8-yl}ethan-1-one
• 2411255-35-9
• 2-chloro-1-{3-oxa-8-azaspiro5.6dodec-10-en-8-yl}ethan-1-one

• Inchi： 1S/C12H18ClNO2/c13-9-11(15)14-6-2-1-3-12(10-14)4-7-16-8-5-12/h1-2H,3-10H2
• InChI Key： SPANXUXPLBJENU-UHFFFAOYSA-N
• SMILES： ClCC(N1CC=CCC2(C1)CCOCC2)=O

Computed Properties

• Exact Mass: 243.1026065g/mol
• Monoisotopic Mass: 243.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-chloro-1-{3-oxa-8-azaspiro5.6dodec-10-en-8-yl}ethan-1-one

2-Chloro-1-{3-Oxa-8-Azaspiro5.6Dodec-10-en-8-Yl}Ethan-1-One: A Comprehensive Overview

The compound 2-chloro-1-{3-oxa-8-azaspiro5.6dodec-10-en-8-yl}ethan-1-one (CAS No: 2411255-35-9) is a complex organic molecule with a unique spiro structure, making it a subject of interest in various fields of chemistry and pharmacology. This compound is characterized by its spiro ring system, which consists of a 3-oxa and 8-aza group, creating a fused bicyclic framework. The presence of the chloro group at the second position further adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The spiro structure is known to confer stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have explored its ability to act as a scaffold for the development of inhibitors targeting various enzymes and receptors, which has been supported by computational modeling and in vitro assays.

The synthesis of 2-chloro derivatives has been optimized in recent years, with advancements in catalytic methods and stereocontrol techniques enabling the production of enantiomerically pure compounds. These methods have significantly improved the efficiency and scalability of the synthesis process, making it more accessible for large-scale production in pharmaceutical settings.

In terms of applications, this compound has shown potential in the field of materials science as well. Its unique electronic properties and structural rigidity make it a candidate for use in advanced materials such as organic semiconductors and stimuli-responsive polymers. Recent research has demonstrated its ability to modulate electronic properties when incorporated into polymer matrices, opening new avenues for its use in electronic devices.

Moreover, the 3-oxa group within the spiro system contributes to hydrogen bonding capabilities, enhancing solubility and intermolecular interactions. This feature has been leveraged in the design of drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy. Studies have shown that incorporating this compound into nanocarriers can improve drug targeting and reduce side effects.

The 8-azaspiro5.6dodec framework also plays a crucial role in determining the compound's reactivity and selectivity. Recent investigations have focused on its ability to act as a chiral auxiliary in asymmetric synthesis, facilitating the construction of complex molecular architectures with high enantioselectivity. This has implications for the synthesis of biologically active compounds with specific stereochemical requirements.

Looking ahead, ongoing research is exploring the use of this compound in green chemistry applications. Its ability to participate in catalytic cycles under mild conditions makes it an attractive candidate for sustainable chemical processes. Efforts are being made to develop recyclable catalysts based on its structure, which could reduce waste and energy consumption in industrial settings.

In conclusion, 2-chloro-1-{3-oxa-8-azaspiro5.6dodec-10-en-8-Yl}ethan-one (CAS No: 2411255-35-X) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and sustainable chemistry.